N-[1-(3-Dimethylaminopropyl)piperidin-4-yl]-N-methylamine

• Molecular Formula: C11H25N3
• Molecular Weight: 199.34 g/mol
• IUPAC Name: 1-[3-(dimethylamino)propyl]-N-methylpiperidin-4-amine
• InChI: InChI=1S/C11H25N3/c1-12-11-5-9-14(10-6-11)8-4-7-13(2)3/h11-12H,4-10H2,1-3H3
• InChI Key: OCDBXTYJCXWDHC-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(CC1)CCCN(C)C

Description

N-[1-(3-Dimethylaminopropyl)piperidin-4-yl]-N-methylamine is a useful research compound. Its molecular formula is C11H25N3 and its molecular weight is 199.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl [1-(3-dimethylaminopropionyl)piperidin-4-yl]carbamate (2.73 g) in tetrahydrofuran (30 ml) was stirred in an ice bath, and lithium aluminum hydride (1.04 g) was gradually added thereto. The mixture was stirred under a nitrogen atmosphere, for 15 minutes in an ice bath and for 15 minutes at room temperature. It was further heated to reflux for 7 hours under a nitrogen atmosphere. The reaction mixture was cooled in an ice bath, and then water (1.0 ml), 5N aqueous sodium hydroxide (1.0 ml) and water (5.0 ml) were added thereto in that order and stirring was carried out on ice. The insoluble portion was filtered. The filtrate was concentrated to provide the title compound (1.51 g, 83.2%) as a pale yellow oil.